Cas no 921894-95-3 (2-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide)

• Product Name: 2-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• CAS No: 921894-95-3
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 5957415
• PubChem ID: 44024494
• Update Time: 2025-05-20

2-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• Benzamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-pyrrolidinyl)ethyl]-2-methoxy-
• 921894-95-3
• 2-methoxy-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• 2-methoxy-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• AKOS024636197
• F2291-0169
• 2-methoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide

• Inchi： 1S/C23H29N3O2/c1-25-14-11-18-15-17(9-10-20(18)25)21(26-12-5-6-13-26)16-24-23(27)19-7-3-4-8-22(19)28-2/h3-4,7-10,15,21H,5-6,11-14,16H2,1-2H3,(H,24,27)
• InChI Key： BJDOKFXMOYMSSM-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCC1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 379.22597718g/mol
• Monoisotopic Mass: 379.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 588.1±50.0 °C(Predicted)
• pka: 14.39±0.46(Predicted)

Additional information on 2-methoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide

Chemical Compound CAS No. 921894-95-3: A Comprehensive Overview

The chemical compound with CAS No. 921894-95-3, named 2-methoxy-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structure and promising applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by several key functional groups, including a benzamide moiety, a methoxy group, and a pyrrolidine ring. These groups contribute to the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. The presence of the indole ring further enhances its potential for interacting with biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed novel methodologies, including click chemistry and catalytic cross-coupling reactions, to optimize its production. These techniques not only improve yield but also reduce the environmental impact of manufacturing processes.

One of the most exciting developments involving this compound is its application in the treatment of neurodegenerative diseases. Studies have demonstrated that it exhibits potent antioxidant properties, which are crucial for combating oxidative stress—a key factor in conditions like Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate neuroprotective pathways has been extensively documented in preclinical models.

In addition to its therapeutic potential, this compound has also been explored for its role in cancer research. Preclinical data suggest that it may inhibit the proliferation of cancer cells by targeting specific signaling pathways. This dual functionality underscores its versatility as a lead compound for drug discovery.

Another area of active research is the exploration of this compound's pharmacodynamics and pharmacokinetics. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to elucidate its behavior within biological systems. These studies are essential for understanding how the compound interacts with cellular components and how it can be optimized for therapeutic use.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, ongoing efforts in process development aim to address these issues through innovative synthetic strategies and green chemistry principles.

In conclusion, CAS No. 921894-95-3 represents a significant advancement in organic chemistry with broad implications for drug development. Its unique structure, coupled with recent research findings, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.